Cas no 874482-94-7 (Benzonitrile, 2-chloro-4-(trifluoromethoxy)-)

Benzonitrile, 2-chloro-4-(trifluoromethoxy)- is a halogenated aromatic compound featuring a benzonitrile core substituted with a chloro group at the 2-position and a trifluoromethoxy group at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the chloro substituent offers reactivity for further functionalization. Its high purity and well-defined chemical characteristics ensure consistent performance in cross-coupling reactions and other transformations. Suitable for research and industrial applications, this compound is handled under standard laboratory safety protocols.
Benzonitrile, 2-chloro-4-(trifluoromethoxy)- structure
874482-94-7 structure
Product Name:Benzonitrile, 2-chloro-4-(trifluoromethoxy)-
CAS No:874482-94-7
MF:C8H3ClF3NO
MW:221.563731431961
CID:656208
PubChem ID:66861019
Update Time:2025-08-05

Benzonitrile, 2-chloro-4-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-chloro-4-(trifluoromethoxy)-
    • 2-chloro-4-(trifluoromethoxy)benzonitrile
    • DTXSID60735907
    • 2-Chloro-4-trifluoromethoxybenzonitrile
    • SCHEMBL967100
    • FT-0707704
    • CS-0457646
    • 874482-94-7
    • Inchi: 1S/C8H3ClF3NO/c9-7-3-6(14-8(10,11)12)2-1-5(7)4-13/h1-3H
    • InChI Key: OZFIJIGOVVNMDI-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=CC(=C1)OC(F)(F)F

Computed Properties

  • Exact Mass: 220.9855259g/mol
  • Monoisotopic Mass: 220.9855259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 33Ų

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Additional information on Benzonitrile, 2-chloro-4-(trifluoromethoxy)-

Benzonitrile, 2-chloro-4-(trifluoromethoxy): A Comprehensive Overview

Benzonitrile, 2-chloro-4-(trifluoromethoxy), also known by its CAS number 874482-94-7, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzonitrile core substituted with a chlorine atom at the 2-position and a trifluoromethoxy group at the 4-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of Benzonitrile, 2-chloro-4-(trifluoromethoxy) typically involves multi-step organic reactions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of catalytic systems and microwave-assisted synthesis to optimize the reaction conditions, thereby improving yield and reducing reaction time. These innovations highlight the ongoing efforts to enhance the scalability and sustainability of chemical manufacturing processes.

In terms of chemical properties, Benzonitrile, 2-chloro-4-(trifluoromethoxy) exhibits notable stability under standard conditions. Its electronic properties are influenced by the electron-withdrawing effects of both the cyano group and the trifluoromethoxy substituent. These effects make the compound highly reactive in certain contexts, such as in nucleophilic substitution reactions or as an electrophilic partner in coupling reactions. Recent studies have demonstrated its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

The application of Benzonitrile, 2-chloro-4-(trifluoromethoxy) extends beyond traditional chemical synthesis. It has found utility in materials science, where its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and functional polymers. For example, researchers have investigated its role as a building block for constructing π-conjugated systems with tailored electronic characteristics. These systems hold promise for applications in optoelectronics and energy storage technologies.

Recent research has also focused on understanding the environmental impact of Benzonitrile, 2-chloro-4-(trifluoromethoxy). Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. While preliminary findings suggest that the compound exhibits moderate persistence in certain environments, further investigations are needed to fully characterize its environmental fate and risk profile.

In conclusion, Benzonitrile, 2-chloro-4-(trifluoromethoxy) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and material science continue to unfold, the potential for new applications of this compound is expected to grow significantly.

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